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Compound of Interest

Compound Name: 5-ethyl-1,3-benzenediol

Cat. No.: B1625494 Get Quote

An In-depth Technical Guide to 5-Ethylresorcinol (CAS 4299-72-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling 5-Ethylresorcinol
5-Ethylresorcinol, identified by the CAS number 4299-72-3, is a substituted phenol that has

garnered significant interest across various scientific and industrial domains. As a derivative of

resorcinol, a well-established chemical scaffold, 5-ethylresorcinol presents a unique

combination of physicochemical properties and biological activities. This guide provides a

comprehensive technical overview of 5-ethylresorcinol, from its fundamental chemical identity

to its applications and critical safety considerations, tailored for professionals in research and

development.

Chemical Identity and Physicochemical Properties
A thorough understanding of a compound's identity and properties is the cornerstone of its

effective and safe utilization in research and development.

Nomenclature and Structural Information
5-Ethylresorcinol is systematically known as 5-ethylbenzene-1,3-diol. It belongs to the class of

resorcinols, which are dihydroxybenzenes. The presence of an ethyl group at the 5-position of

the resorcinol ring is a key structural feature that influences its properties.[1]
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Identifier Value

CAS Number 4299-72-3

IUPAC Name 5-ethylbenzene-1,3-diol

Synonyms
5-Ethylresorcin, Homoorcinol, 5-Ethyl-1,3-

benzenediol

Molecular Formula C₈H₁₀O₂

Molecular Weight 138.16 g/mol [2]

SMILES CCC1=CC(O)=CC(O)=C1

InChI Key MSFGJICDOLGZQK-UHFFFAOYSA-N

Physicochemical Data
The physical and chemical properties of 5-ethylresorcinol dictate its behavior in various

systems and are crucial for experimental design, formulation development, and safety

assessments.

Property Value Source

Appearance
White to off-white crystalline

solid
[1]

Melting Point 98-99 °C [2][3]

Boiling Point ~264.91 °C (estimated) [4]

Water Solubility Limited, ~5.52 g/L (estimated) [4]

logP (Octanol-Water Partition

Coefficient)
~2.07 (estimated) [4]

Synthesis and Manufacturing Landscape
While detailed, proprietary synthesis routes are often not publicly disclosed, general synthetic

strategies for alkylresorcinols can be inferred from the chemical literature. One cited production
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pathway for 5-ethyl-1,3-benzenediol involves isobutyl alcohol, which is a byproduct of

petroleum refining.[2] The synthesis of such compounds typically involves electrophilic

substitution reactions on the resorcinol ring or the construction of the substituted benzene ring

from acyclic precursors. For researchers requiring this compound, it is commercially available

from various chemical suppliers.

Applications in Science and Industry
The unique properties of 5-ethylresorcinol have led to its application in several fields, from

consumer products to industrial manufacturing.

Cosmetics and Personal Care
A significant application of 5-ethylresorcinol is in the cosmetics and personal care industry,

where it is utilized for its antioxidant and antimicrobial properties.[1] It is often incorporated into

formulations as a skin-lightening agent and a preservative.[1] Its mechanism of action as a

skin-lightening agent is believed to be related to the inhibition of tyrosinase, a key enzyme in

melanin synthesis.

Polymer Chemistry and Material Science
In the realm of material science, 5-ethyl-1,3-benzenediol serves as a valuable monomer and

reactant. It is used in the synthesis of resorcinol-formaldehyde resins and dihydroxyphthalic

acids.[1][5] Furthermore, it is a component in the production of polycarbonate-polyester blends.

[1][5]

Pharmaceutical and Drug Development Research
The biological activity of 5-ethylresorcinol has also attracted attention in pharmaceutical

research. It has been investigated for its potential to inhibit certain enzymes, suggesting its

utility as a scaffold for the development of new therapeutic agents.[1]

Experimental Workflow: Investigating Enzyme
Inhibition
For researchers exploring the therapeutic potential of 5-ethylresorcinol, a primary step is to

characterize its enzyme inhibitory activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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